2-{[4-(4-Methylphenoxy)butyl]sulfanyl}-6-oxo-4-phenyl-1,6-dihydropyrimidine-5-carbonitrile

• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-[4-(4-methylphenoxy)butylsulfanyl]-6-oxo-4-phenyl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C22H21N3O2S/c1-16-9-11-18(12-10-16)27-13-5-6-14-28-22-24-20(17-7-3-2-4-8-17)19(15-23)21(26)25-22/h2-4,7-12H,5-6,13-14H2,1H3,(H,24,25,26)
• InChI Key: GZQQHUZMPVKGOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCCSC2=NC(=C(C(=O)N2)C#N)C3=CC=CC=C3

Description

This compound is a mouthful, but its structure reveals intriguing features. Let’s break it down:

Core Structure: The central scaffold consists of a dihydropyrimidine ring (a six-membered ring containing nitrogen atoms) with a cyano group (CN) at position 5.

Overall Purpose:

Preparation Methods

Synthetic Routes: Several synthetic routes exist for this compound. One common approach involves the reaction of a suitable aldehyde or ketone with a thiol-containing compound, followed by cyclization to form the dihydropyrimidine ring. The cyano group can be introduced via nucleophilic substitution or other methods.

Industrial Production: While industrial-scale synthesis may vary, researchers often employ multistep processes. For example:

Thiol Synthesis: Start with a phenol derivative (e.g., 4-methylphenol) and react it with butyl bromide to form the 4-methylphenoxybutyl group.

Dihydropyrimidine Formation: Cyclize the 4-methylphenoxybutylthiol compound with an appropriate aldehyde or ketone under basic conditions.

Cyano Group Addition: Introduce the cyano group using a suitable reagent (e.g., sodium cyanide).

Chemical Reactions Analysis

Reaction Types:

Oxidation: The cyano group can undergo oxidation to form amides or carboxylic acids.

Reduction: Reduction of the cyano group yields primary amines.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Cyanide Sources: Sodium cyanide (NaCN) or potassium cyanide (KCN) for cyano group introduction.

Reduction Agents: Lithium aluminum hydride (LiAlH₄) for cyano reduction.

Base: Sodium hydroxide (NaOH) for cyclization.

Electrophilic Substitution: Lewis acids (e.g., AlCl₃) for phenyl substitution.

Scientific Research Applications

This compound’s versatility makes it valuable in various fields:

Medicine: Investigate its potential as an antiviral, anticancer, or anti-inflammatory agent.

Chemical Biology: Explore its interactions with cellular targets.

Materials Science: Assess its use in organic electronics or catalysis.

Mechanism of Action

Targets: Investigate which enzymes, receptors, or proteins it interacts with.

Pathways: Explore signaling pathways affected by this compound.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to related compounds.

Similar Compounds: Explore analogs like 2-methyl-4-(4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl)methylthio-phenoxyacetic acid.